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Compound of Interest

Compound Name: Methanethiolate

Cat. No.: B1210775

Introduction

Sodium methanethiolate (CHsSNa), also known as sodium thiomethoxide, is a potent
nucleophile and a versatile reagent in organic synthesis.[1][2] It is widely utilized for the
introduction of the methylthio group into molecules, particularly in the synthesis of
pharmaceuticals, agrochemicals, and materials.[2][3][4] Common applications include the
cleavage of methyl ethers and the formation of methyl thioethers from alkyl halides.[1][2] This
document provides a detailed protocol for the laboratory-scale preparation of a sodium
methanethiolate solution in tetrahydrofuran (THF).

Safety Precautions

Sodium methanethiolate is a flammable, toxic, and corrosive solid that reacts with moisture.[5]
[6] Hydrolysis produces methanethiol, a toxic and malodorous gas with a low odor threshold.[1]
All manipulations should be performed in a well-ventilated fume hood, under an inert
atmosphere (e.g., nitrogen or argon), and with appropriate personal protective equipment
(PPE).[S][6][7][8]

Required Personal Protective Equipment (PPE):
e Flame-retardant lab coat

o Chemical-resistant gloves (e.g., nitrile)
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« Tightly fitting safety goggles or a face shield[6][9]

o Appropriate respiratory protection may be required if there is a risk of inhalation[6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of a sodium

methanethiolate solution.

Parameter

Value

Reagents

Sodium (Na), metal

6.7 g (0.29 mol)

Dimethyl disulfide (CHsSSCHs3)

14.0 mL (0.158 mol)

Anhydrous Tetrahydrofuran (THF)

80 mL

Reaction Conditions

Initial Reaction Temperature

Room Temperature

Initial Reaction Time 24 hours
Final Reaction Temperature 60 °C
Final Reaction Time 3 hours

Atmosphere Inert (Nitrogen)
Product
Product Sodium Methanethiolate (CHsSNa) in THF
White to pale yellow crystalline powder or
Appearance _
agueous solution[3]
Molecular Weight 70.09 g/mol [4][10]

Experimental Protocol
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This protocol details the in-situ preparation of sodium methanethiolate from metallic sodium
and dimethyl disulfide in anhydrous THF.[11]

Materials and Equipment:

200-mL Schlenk flask

e Vacuum gas manifold (Schlenk line)
o Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Syringes and needles

e Cannula

e Septa

e Ground glass stopper

o Kerosene or mineral oil for storing sodium
e Anhydrous tetrahydrofuran (THF)

o Dimethyl disulfide

o Metallic sodium

Procedure:

o Apparatus Setup: Assemble a 200-mL Schlenk flask equipped with a magnetic stir bar and
connect it to a vacuum gas manifold. Evacuate the flask and backfill with dry nitrogen gas.
Repeat this cycle three times to ensure an inert atmosphere.[7]

e Preparation of Sodium: Under a counter flow of nitrogen, quickly transfer small pieces of
freshly cut metallic sodium (6.7 g, 0.29 mol) into the Schlenk flask.[11] The sodium should be
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scraped clean of its oxide layer and rinsed of any storage oil before use.[7] Immediately seal
the flask with a septum.[11]

Addition of Solvent: Transfer 80 mL of anhydrous THF into the flask via cannula under a
positive pressure of nitrogen.[11]

Addition of Dimethyl Disulfide: Using a syringe, slowly add 14.0 mL of dimethyl disulfide
(0.158 mol) to the stirred suspension of sodium in THF.[11] The addition should be
performed dropwise to control the reaction rate.

Reaction: Stir the reaction mixture at room temperature for 24 hours.[11]

Heating: After 24 hours, heat the mixture to 60 °C and continue stirring for an additional 3
hours to ensure the reaction goes to completion.[11]

Completion and Storage: After cooling to room temperature, the resulting solution of sodium
methanethiolate is ready for use. The solution should be stored under an inert atmosphere
to prevent degradation.[9] For long-term storage, it is recommended to keep the solution in a
cool, dry, and well-ventilated area.[5][8]

Experimental Workflow Diagram
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Diagram of Sodium Methanethiolate Solution Preparation

Apparatus and Reagent Preparation

Assemble and dry 200-mL Schlenk flask

:

Evacuate and backfill with N2 (3x)

:

Prepare and weigh metallic sodium (6.7 g)

Reactio*n Steps

Add sodium to Schlenk flask under N2

:

Add anhydrous THF (80 mL) via cannula

:

Add dimethyl disulfide (14.0 mL) dropwise

Stir at room temperature for 24 h

Heat to 60°C and stir for 3 h

ProducthandIing

Cool solution to room temperature

:

Store under inert atmosphere

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of sodium methanethiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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